Cas no 2229001-55-0 (2-{3-(trifluoromethyl)sulfanylphenyl}oxirane)

• Product Name: 2-{3-(trifluoromethyl)sulfanylphenyl}oxirane
• CAS No: 2229001-55-0
• MF: C₉H₇F₃OS
• MW: 220.211491823196
• CID: 6426032
• PubChem ID: 165753921
• Update Time: 2025-06-08

2-{3-(trifluoromethyl)sulfanylphenyl}oxirane Chemical and Physical Properties

Names and Identifiers

• 2-{3-(trifluoromethyl)sulfanylphenyl}oxirane
• 2229001-55-0
• 2-{3-[(trifluoromethyl)sulfanyl]phenyl}oxirane
• EN300-1961974

• Inchi： 1S/C9H7F3OS/c10-9(11,12)14-7-3-1-2-6(4-7)8-5-13-8/h1-4,8H,5H2
• InChI Key： LLZBZJZKKKLSAV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C1CO1

Computed Properties

• Exact Mass: 220.01697050g/mol
• Monoisotopic Mass: 220.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-{3-(trifluoromethyl)sulfanylphenyl}oxirane

Introduction to 2-{3-(trifluoromethyl)sulfanylphenyl}oxirane (CAS No. 2229001-55-0)

2-{3-(trifluoromethyl)sulfanylphenyl}oxirane, identified by the chemical abstracts service number 2229001-55-0, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic ether features a trifluoromethylsulfanyl-substituted aromatic ring, which imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules. The presence of an oxirane (epoxide) ring further enhances its utility as a versatile intermediate in synthetic chemistry, particularly in the construction of complex molecular architectures.

The trifluoromethylsulfanylphenyl moiety is a critical structural feature that influences the compound's reactivity and interaction with biological targets. The trifluoromethyl group, known for its electron-withdrawing inductive effect and high lipophilicity, can modulate the pharmacokinetic properties of drug candidates. Additionally, the sulfanyl group introduces a polarizability that may enhance binding affinity to specific receptors or enzymes. These characteristics make 2-{3-(trifluoromethyl)sulfanylphenyl}oxirane a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing attention on the use of epoxides in drug discovery due to their ability to undergo ring-opening reactions with nucleophiles, allowing for the facile introduction of diverse functional groups. The oxirane ring in 2-{3-(trifluoromethyl)sulfanylphenyl}oxirane can be selectively opened under controlled conditions, enabling the synthesis of various derivatives with tailored properties. This reactivity has been exploited in the development of novel therapeutic agents targeting a range of diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 2-{3-(trifluoromethyl)sulfanylphenyl}oxirane is its potential as a building block for small-molecule inhibitors. The combination of the trifluoromethylsulfanylphenyl group and the oxirane ring provides multiple sites for functionalization, allowing chemists to design molecules with specific binding profiles. For instance, studies have demonstrated that derivatives of this compound can interact with enzymes involved in metabolic pathways relevant to neurological diseases. The ability to fine-tune these interactions through structural modifications offers a strategic advantage in optimizing drug efficacy and minimizing side effects.

Recent advances in computational chemistry have further enhanced the utility of 2-{3-(trifluoromethyl)sulfanylphenyl}oxirane in drug design. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets, providing insights into its potential pharmacological activity. These computational studies have guided experimental efforts, leading to the identification of promising lead compounds that exhibit desirable biological properties. The integration of experimental and computational approaches has accelerated the discovery process and improved the efficiency of drug development programs.

The synthetic accessibility of 2-{3-(trifluoromethyl)sulfanylphenyl}oxirane is another factor that contributes to its appeal as a research tool. The compound can be synthesized through well-established procedures involving halogenated precursors and epoxide-forming reactions. These methods are scalable and compatible with various functional groups, allowing for rapid diversification of the molecular library. Such synthetic flexibility is crucial for exploring structure-activity relationships (SAR) and identifying optimal pharmacophores.

In conclusion, 2-{3-(trifluoromethyl)sulfanylphenyl}oxirane (CAS No. 2229001-55-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its reactivity and synthetic tractability, make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.